Cas no 4925-63-7 ((e)-but-2-enedioic Acid;2-[4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol)

• Product Name: (e)-but-2-enedioic Acid;2-[4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol
• CAS No: 4925-63-7
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 1519483
• PubChem ID: 6444468
• Update Time: 2025-04-21

(e)-but-2-enedioic Acid;2-[4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 4-(10,11-Dihydrodibenzo(b,f)thiepin-10-yl)-1-piperazineethanol maleate
• 10-(4-(2-Hydroxyethyl)piperazino)-10,11-dihydrodibenzo(b,f)thiepin maleate
• 1-Piperazineethanol, 4-(10,11-dihydrodibenzo(b,f)thiepin-10-yl)-, maleate (1:1)
• AC1O60X0
• LS-112283
• (E)-but-2-enedioic acid
• 2-[4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol
• (E)-but-2-enedioic acid,2-[4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol
• 4925-63-7
• (e)-but-2-enedioic Acid;2-[4-(5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol

• Inchi： 1S/C20H24N2OS.C4H4O4/c23-14-13-21-9-11-22(12-10-21)18-15-16-5-1-3-7-19(16)24-20-8-4-2-6-17(18)20;5-3(6)1-2-4(7)8/h1-8,18,23H,9-15H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： BRAIUZMOONBAGW-WLHGVMLRSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=CC=CC1=2)N1CCN(CCO)CC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 456.17204
• Monoisotopic Mass: 456.171893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: 482.2°C at 760 mmHg
• Flash Point: 245.5°C
• PSA: 101.31
• LogP: 2.63250